Cas no 10496-15-8 (Di-n-hexyl disulfide)

• Product Name: Di-n-hexyl disulfide
• CAS No: 10496-15-8
• MF: C₁₂H₂₆S₂
• MW: 234.464841365814
• MDL: MFCD00027300
• CID: 86424
• PubChem ID: 82675
• Update Time: 2025-10-18

Di-n-hexyl disulfide Chemical and Physical Properties

Names and Identifiers

• Di-n-hexyl disulfide
• Di-n-hexyl disulphide
• n-Hexyl disulphide
• DI-N-HEXYL DISULFIDE, TECH.
• Di-n-hexyldisulfideneat
• 1-(hexyldisulfanyl)hexane
• Hexyl disulfide
• Einecs 234-022-9
• DIHEXYL DISULFIDE
• N-HEXYL DISULFIDE
• Disulfide, dihexyl
• dihexyl disulphide
• Dihexyl persulfide
• hexyldisulfide
• DTXSID60146872
• MFCD00027300
• NSC-677454
• NSC677454
• 10496-15-8
• UNII-X5X7DY36KA
• SCHEMBL114068
• AKOS024319274
• CHEMBL120086
• Di-n-hexyldisulfide
• X5X7DY36KA
• CS-0440217
• 1,2-dihexyldisulfane
• 1-(Hexyldisulfanyl)hexane #
• Disulfide,dihexyl
• F71204
• 1-Hexyldisulfanyl-hexane
• DISULPHIDE, DIHEXYL
• NS00023334
• DB-040580
• DTXCID2069363

• MDL： MFCD00027300
• Inchi： 1S/C12H26S2/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： GJPDBURPGLWRPW-UHFFFAOYSA-N
• SMILES： S(CCCCCC)SCCCCCC

Computed Properties

• Exact Mass: 234.14800
• Monoisotopic Mass: 234.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 82.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• Color/Form: Liquid
• Density: 0,92 g/cm3
• Melting Point: -47.99°C
• Boiling Point: 229-230°C
• Flash Point: >110°(230°F)
• Refractive Index: 1.4850
• PSA: 50.60000
• LogP: 5.52840
• Solubility: Insoluble in water.
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Di-n-hexyl disulfide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Di-n-hexyl disulfide

Di-n-hexyl disulfide: A Comprehensive Overview

Di-n-hexyl disulfide, with the CAS number 10496-15-8, is a sulfur-containing organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as dihexyl disulfide, is a member of the disulfide family, which are compounds containing two sulfur atoms bonded together. The molecule consists of two hexyl groups attached to a central disulfide group, making it a versatile compound with unique chemical properties.

The structure of di-n-hexyl disulfide is characterized by its long hydrocarbon chains, which contribute to its stability and solubility properties. Recent studies have highlighted its potential in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have found that the compound's ability to form strong intermolecular bonds makes it an ideal candidate for enhancing the mechanical properties of polymer-based materials.

In addition to its role in materials science, di-n-hexyl disulfide has also been explored for its applications in the pharmaceutical industry. Recent findings suggest that the compound may possess antioxidant properties, which could be beneficial in the development of new drug delivery systems. Scientists are currently investigating its potential as a stabilizing agent in pharmaceutical formulations, where it could help extend the shelf life of medications while maintaining their efficacy.

The synthesis of di-n-hexyl disulfide typically involves the reaction of hexanethiol with oxidizing agents under controlled conditions. This process ensures the formation of a stable disulfide bond, which is crucial for the compound's functionality. Advances in synthetic chemistry have enabled researchers to optimize this process, leading to higher yields and improved purity levels.

One of the most promising areas of research involving di-n-hexyl disulfide is its application in environmental science. Studies have shown that the compound can act as a effective agent in breaking down persistent organic pollutants (POPs) in contaminated soil and water. By leveraging its chemical reactivity, scientists are exploring ways to enhance bioremediation processes, offering a sustainable solution to environmental pollution.

In conclusion, di-n-hexyl disulfide, with its unique chemical properties and diverse applications, continues to be a focal point for researchers across various disciplines. From materials science to pharmaceuticals and environmental remediation, this compound demonstrates immense potential for innovation and practical implementation. As ongoing studies uncover new insights into its capabilities, it is likely that di-n-hexyl disulfide will play an increasingly important role in advancing technological and scientific frontiers.